Cas no 84966-28-9 (5-(Pyrrolidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde
• CAS No: 84966-28-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD02629619
• CID: 60795
• PubChem ID: 801481
• Update Time: 2025-06-08

5-(Pyrrolidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde
• 5-(1-Pyrrolidinyl)-2-furaldehyde
• 5-(1-PYRROLIDINO)-2-FURALDEHYDE
• 5-(1-pyrrolidinyl)-2-Furancarboxaldehyde
• 5-Pyrrolidin-1-yl-furan-2-carbaldehyde
• 5-pyrrolidin-1-ylfuran-2-carbaldehyde
• 5-(pyrrolidin-1-yl)-2-furaldehyde
• 5-pyrrolidin-1-yl-2-furaldehyde(SALTDATA: FREE)
• 5-Pyrrolidino-2-furancarbaldehyd
• 5-pyrrolidinylfuran-2-carbaldehyde
• 5-(1-Pyrrolidinyl)-2-furancarboxaldehyde (ACI)
• 5-pyrrolidin-1-yl-2-furaldehyde
• Z57349132
• Oprea1_569028
• SY061929
• MFCD02629619
• Oprea1_103594
• AKOS000113564
• STK362696
• EN300-66981
• 84966-28-9
• SB61039
• HMS2587I19
• J-516402
• 5-(1-Pyrrolidinyl)furan-2-carbaldehyde
• SMR000284639
• CHEMBL1425127
• 5-Pyrrolidin-1-yl-2-furaldehyde, AldrichCPR
• DTXSID80355444
• CS-0037282
• AS-64144
• DB-076181
• BP-10572
• MLS000688744

• MDL： MFCD02629619
• Inchi： 1S/C9H11NO2/c11-7-8-3-4-9(12-8)10-5-1-2-6-10/h3-4,7H,1-2,5-6H2
• InChI Key： TZLGFEAULCWLDT-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(N2CCCC2)O1

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4A^2

Experimental Properties

• Color/Form: powder
• Density: 1.193
• Melting Point: 82-84℃
• Boiling Point: 315.3°C at 760 mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.571
• PSA: 33.45000
• LogP: 1.75730
• Solubility: Not determined

5-(Pyrrolidin-1-yl)furan-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde

Comprehensive Overview of 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde (CAS No. 84966-28-9): Properties, Applications, and Industry Insights

5-(Pyrrolidin-1-yl)furan-2-carbaldehyde (CAS No. 84966-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan derivative features a pyrrolidine substituent, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a furan ring with an aldehyde functional group, offers unique electronic properties, enabling diverse applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anticancer drugs, aligning with the global focus on combating antibiotic resistance and chronic diseases. The compound’s CAS No. 84966-28-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde typically involves palladium-catalyzed coupling reactions or Vilsmeier-Haack formylation, methods widely discussed in peer-reviewed journals. Its aldehyde group allows for further functionalization, making it a versatile precursor for Schiff bases and hydrazone derivatives, which are pivotal in designing fluorescent probes and sensor materials. These applications resonate with the growing interest in smart materials and environmental monitoring technologies.

From an industrial perspective, 84966-28-9 is often highlighted in patents related to crop protection chemicals and pharmaceutical intermediates. Its pyrrolidine moiety contributes to improved bioavailability in drug candidates, a key consideration for drug formulation experts. Additionally, the compound’s stability under various pH conditions makes it suitable for high-throughput screening assays, a trending topic in precision medicine research.

Environmental and safety profiles of 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde are rigorously evaluated to comply with REACH and FDA guidelines. While not classified as hazardous, proper handling protocols are recommended due to its reactive aldehyde group. This aligns with the industry’s shift toward green chemistry principles, emphasizing sustainable synthesis routes and minimal waste generation.

In summary, CAS No. 84966-28-9 represents a critical chemical entity bridging academic research and industrial innovation. Its multifaceted applications—from drug development to advanced materials—underscore its importance in modern science. As AI-driven drug discovery and automated synthesis gain traction, compounds like 5-(Pyrrolidin-1-yl)furan-2-carbaldehyde will continue to play a pivotal role in shaping future technologies.